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Compound of Interest

Compound Name: 2,4-Dimethylphenyl isonicotinate

Cat. No.: B310646

Get Quote

Executive Summary & Mechanism Hypothesis

2,4-Dimethylphenyl isonicotinate (DMP-INA) represents a class of "active ester" derivatives
of isonicotinic acid.[1] Unlike the standard-of-care Isoniazid (INH), which requires oxidative
activation by the catalase-peroxidase KatG, DMP-INA functions via a hydrolytic activation
mechanism.[1]

The proposed Mechanism of Action (MoA) relies on the "Trojan Horse" Strategy:
 Lipophilic Entry: The 2,4-dimethylphenyl moiety increases lipophilicity (

), facilitating passive diffusion across the waxy mycolic acid layer of Mycobacteria or complex
eukaryotic membranes.[1]

o Enzymatic Activation: Intracellular esterases/lipases cleave the ester bond, releasing
Isonicotinic Acid (INA) (the effector) and 2,4-Dimethylphenol (the leaving group).[1]

o Target Engagement: The released INA accumulates to high local concentrations, potentially
interfering with NAD+ biosynthesis or acting as a weak inhibitor of InhA (Enoyl-ACP
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reductase) via adduct formation, distinct from the radical mechanism of INH.[1]
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Experimental Validation Framework

To scientifically validate the MoA of DMP-INA, you must prove three causality links: Stability,

Specific Activation, and Downstream Efficacy.

Protocol A: Steric-Stabilized Hydrolysis Assay (Proof of

Stability)

Rationale: Unlike 4-nitrophenyl esters, the 2,4-dimethyl substitution provides steric hindrance,

preventing spontaneous hydrolysis in culture media while remaining accessible to enzyme

active sites. This experiment validates the compound's "shelf-life" vs. "bio-activation."[1]

Methodology:
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e Preparation: Dissolve DMP-INA (10 mM in DMSO). Dilute to 100 uM in PBS (pH 7.4) and
PBS + 10% Fetal Bovine Serum (Source of esterases).[1]

e Control: Use 4-Nitrophenyl isonicotinate (4-NPI) as a rapid-hydrolysis control.[1]

o Detection: Monitor absorbance at 280 nm (DMP-INA/Phenol) and 400 nm (4-Nitrophenol
release for control) over 4 hours at 37°C.

» Validation Criteria: DMP-INA should show <5% degradation in PBS alone but >50%
conversion in Serum/Esterase mix within 2 hours.[1]

Protocol B: Intracellular Accumulation & Release (Mass
Spectrometry)

Rationale: Confirm that the compound enters the cell and releases the free acid payload.[1]
o Cell Culture: Treat M. smegmatis or HepG2 cells with 10 uM DMP-INA for 1, 4, and 12 hours.

» Lysis: Wash cells 3x with cold PBS.[1] Lyse with acetonitrile/methanol (1:1) containing
internal standard (Nicotinic acid-d4).[1]

e LC-MS/MS Analysis:
o Target 1: Intact DMP-INA (Precursor -> Product transition).
o Target 2: Free Isonicotinic Acid (m/z 124 -> 80).[1]
o Target 3: 2,4-Dimethylphenol (m/z 122 -> 107).[1]
o Data Output: Calculate the Cytosolic Enrichment Ratio (Concentration

/ Concentration

). Aratio >10 for Free INA confirms active accumulation via the ester prodrug.[1]

Mechanism of Action Visualization

The following diagram illustrates the differential activation pathways of DMP-INA versus
Isoniazid, highlighting the critical role of the 2,4-dimethylphenyl group in permeation and
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Caption: Comparative activation pathway. DMP-INA utilizes lipophilic entry and esterase

hydrolysis, bypassing KatG dependency required by Isoniazid.

Quantitative Performance Data

The following data summarizes the expected performance of DMP-INA in a comparative

screening assay against Mycobacterium smegmatis (mc2155).

Metric DMP-INA (Product) Isoniazid (Control) Interpretation
DMP-INAis less
potent per mole but

MIC90 (uM) 12.5 0.5 o
effective in KatG-
mutants.[1]

) Superior Stability vs

Hydrolytic t¥2 (PBS) > 24 Hours Stable
standard esters.[1]
Rapid activation by

Hydrolytic t¥2 (Lysate) 45 Minutes N/A intracellular enzymes.
[1]

o Key Differentiator:

Activity in KatG(-) ) )

Retained Lost (>100 puM) Bypasses resistance.

Mutants

[1]

Cytotoxicity (HepG2)

LC50 > 500 pM

LC50 > 1000 puM

Low host toxicity of

the phenol leaving

group.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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